3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline

• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• IUPAC Name: 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline
• InChI: InChI=1S/C12H12ClNS/c1-9-5-6-12(15-9)8-14-11-4-2-3-10(13)7-11/h2-7,14H,8H2,1H3
• InChI Key: QRPHBLFRSRIHLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC2=CC(=CC=C2)Cl

Description

3-Chloro-N-[(5-methylthiophen-2-yl)methyl]aniline is an aniline derivative featuring a chlorine substituent at the 3-position of the benzene ring and a (5-methylthiophen-2-yl)methyl group attached to the nitrogen atom. Its structural analogs are frequently utilized in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline typically involves the reaction of 3-chloroaniline with 5-methylthiophene-2-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline may involve large-scale batch reactions using similar reagents and conditions as in laboratory synthesis. The process may be optimized for higher yields and purity through the use of advanced techniques such as continuous flow reactors and automated synthesis systems .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or other reduced products.

Substitution: The chloro group in the compound can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Amines, thiols, alkoxides, and other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines .

Scientific Research Applications

3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals, dyes, and other industrial products.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Table 1: Structural Comparison of 3-Chloro-N-[(5-methylthiophen-2-yl)methyl]aniline and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Heterocycle	Applications	References
3-Chloro-N-[(5-methylthiophen-2-yl)methyl]aniline	C₁₂H₁₂ClNS	237.75	Cl (C3), (5-Me-thiophen-2-yl)methyl	Thiophene (5-Me)	Pharmaceutical intermediate	-
3-Chloro-N-[(2-chloro-1,3-thiazol-5-yl)methyl]aniline	C₁₀H₇Cl₂N₂S	258.15	Cl (C3), (2-Cl-thiazol-5-yl)methyl	Thiazole (2-Cl)	Agrochemical synthesis
3-Chloro-N-[(5-methylfuran-2-yl)methyl]aniline	C₁₂H₁₂ClNO	221.68	Cl (C3), (5-Me-furan-2-yl)methyl	Furan (5-Me)	Research chemical
N-[(5-methylthiophen-2-yl)methyl]-3-(trifluoromethyl)aniline	C₁₃H₁₂F₃NS	271.30	CF₃ (C3), (5-Me-thiophen-2-yl)methyl	Thiophene (5-Me)	Medicinal chemistry

Key Observations :

• Heterocycle Influence: Replacement of the thiophene ring with furan () reduces molecular weight and alters electronic properties due to oxygen’s electronegativity versus sulfur.
• Substituent Effects : The trifluoromethyl group in the analog () increases lipophilicity and metabolic stability compared to chlorine, which is electron-withdrawing .
• Bond Lengths: The N=C bond in the imine group of structurally related compounds (e.g., 3-Chloro-4-(4-chlorophenoxy)-N-[(Z)-(5-nitrothiophen-2-yl)methylidene]aniline) is ~1.269 Å, consistent with double-bond character, similar to other Schiff bases .

Biological Activity

3-Chloro-N-[(5-methylthiophen-2-yl)methyl]aniline is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its antimicrobial, antifungal, and anticancer properties, highlighting relevant research findings and case studies.

Chemical Structure and Properties

The chemical structure of 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline can be described as follows:

• Molecular Formula : C₉H₈ClN
• Molecular Weight : 175.62 g/mol
• CAS Number : 12475434

This compound features a chloro group and a thiophene moiety, which contribute to its biological activity.

Antimicrobial Activity

Research indicates that 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline exhibits notable antimicrobial properties . Studies have shown that it can inhibit the growth of various bacterial strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	6.25 mg/mL
Escherichia coli	12.50 mg/mL
Pseudomonas aeruginosa	6.25 mg/mL

The compound's mechanism involves binding to specific enzymes or receptors, which inhibits microbial growth by disrupting metabolic pathways.

Antifungal Activity

In addition to its antibacterial effects, this compound has demonstrated antifungal activity against several fungi:

Fungal Strain	MIC (mg/mL)
Candida albicans	4.0
Aspergillus niger	8.0

These findings suggest that the compound may serve as a potential antifungal agent, particularly in treating infections caused by resistant strains.

Anticancer Properties

The anticancer potential of 3-chloro-N-[(5-methylthiophen-2-yl)methyl]aniline has been explored in various studies. For instance, it has been shown to induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer):

Cancer Cell Line	IC₅₀ (μg/mL)
MCF-7	14.20
HeLa	4.54

The mechanism of action appears to involve DNA intercalation and modulation of signaling pathways related to cell survival and proliferation .

Case Studies

• Antitumor Activity : A study by Shujah et al. reported that the compound exhibited significant antitumor activity, showing protective effects against oxidative DNA damage at varying concentrations .
• Biological Mechanisms : Research indicates that the compound may act through multiple mechanisms, including enzyme inhibition and receptor modulation, which are crucial for its therapeutic effects.